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Compound of Interest

Compound Name: 3-Amino-5-hydroxybenzoic acid

Cat. No.: B1204606 Get Quote

An In-depth Technical Guide on 3-Amino-5-hydroxybenzoic Acid

This guide provides a comprehensive overview of the chemical and physical properties,

experimental protocols, and biological significance of 3-Amino-5-hydroxybenzoic acid
(AHBA), tailored for researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties
3-Amino-5-hydroxybenzoic acid is an aromatic compound that serves as a crucial

biosynthetic precursor for a wide range of natural products, including many potent antibiotics.

[1][2][3] Its structure, featuring amino, hydroxyl, and carboxylic acid functional groups, dictates

its chemical and physical behavior.

Identifiers and Chemical Structure
The fundamental identifiers and structural representations for 3-Amino-5-hydroxybenzoic
acid are summarized below.
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Identifier Value

CAS Number 76045-71-1[1][2][4]

IUPAC Name 3-amino-5-hydroxybenzoic acid[1]

Synonyms
AHBA, 3-AHBA, 5-amino-3-hydroxybenzoic

acid[1][2]

Molecular Formula C₇H₇NO₃[1][2][4]

Canonical SMILES C1=C(C=C(C=C1N)O)C(=O)O[1]

InChI
InChI=1S/C7H7NO3/c8-5-1-4(7(10)11)2-6(9)3-

5/h1-3,9H,8H2,(H,10,11)[1][2]

InChI Key QPEJHSFTZVMSJH-UHFFFAOYSA-N[1][2]

Physicochemical Data
Quantitative physical and chemical data are essential for experimental design, including

dissolution, storage, and analytical characterization.
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Property Value Source(s)

Molecular Weight 153.14 g/mol [1][4][5]

Exact Mass 153.0426 Da [1]

Appearance
Off-white to yellow solid

crystalline powder
[1][4]

Melting Point
242°C; Decomposes at 225-

227°C
[1][6]

Boiling Point 453.4 ± 35.0°C (Predicted) [1][6]

Density 1.491 ± 0.06 g/cm³ (Predicted) [1][6]

pKa 10.33 ± 0.10 (Predicted) [1][6]

LogP 1.25 (Predicted) [1]

Polar Surface Area 83.55 Å² [1]

UV/Vis. (λmax) 227 nm [2][7]

Solubility
Solubility is a critical parameter for preparing stock solutions and reaction mixtures. AHBA

exhibits preferential solubility in polar aprotic solvents.[1][2][7]

Solvent Solubility

Dimethyl Sulfoxide (DMSO) 3 mg/mL[1][2][7]

Dimethylformamide (DMF) 1 mg/mL[1][2][7]

Water 5.3 mg/mL (Calculated)[1]

10% DMSO / 90% Corn Oil ≥ 5 mg/mL[4]

10% DMSO / 90% (20% SBE-β-CD in Saline) ≥ 5 mg/mL[4]

Biological Significance and Pathways
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AHBA is a key intermediate in the aminoshikimate pathway, a branch of the primary shikimate

pathway used by microorganisms to produce aromatic compounds.[1][8] Its primary role is to

serve as the starter unit for the biosynthesis of the mC₇N (meta-carboxy-amino-phenyl) core

found in numerous complex natural products.[2][8]

Role as a Biosynthetic Precursor
AHBA is the foundational building block for several classes of medically important antibiotics:

Ansamycins: This class includes antitumor agents like geldanamycin and antibacterial drugs

like rifamycin.[2][9][10]

Mitomycins: A family of potent antitumor antibiotics, including mitomycin C.[2][4]

Saliniketals: A unique class of natural products derived from marine bacteria.[3]

The incorporation of AHBA into these molecules is a critical step that defines their core

structure and biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.smolecule.com/products/s578940
https://pubs.acs.org/doi/10.1021/ja9601292
https://www.caymanchem.com/product/35831/3-amino-5-hydroxybenzoic-acid
https://pubs.acs.org/doi/10.1021/ja9601292
https://www.caymanchem.com/product/35831/3-amino-5-hydroxybenzoic-acid
https://pubmed.ncbi.nlm.nih.gov/6643281/
https://pubmed.ncbi.nlm.nih.gov/10433690/
https://www.caymanchem.com/product/35831/3-amino-5-hydroxybenzoic-acid
https://www.medchemexpress.com/3-amino-5-hydroxybenzoic-acid.html
https://pubs.rsc.org/en/content/articlelanding/2012/np/c2np00019a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Metabolism

Biosynthesis

Secondary Metabolism

Final Products

Glucose

Aminoshikimate Pathway

Multiple Steps

3-Amino-5-hydroxybenzoic acid (AHBA)

Key Intermediate Formation
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Ansamycins Mitomycins Saliniketals
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Aminoshikimate Pathway Intermediates

Phosphoenolpyruvate (PEP)

aminoDAHP

Erythrose 4-Phosphate (E4P)

aminoDHQ

aminoDHS

AHBA Synthase (PLP-dependent)

3-Amino-5-hydroxybenzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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